Cas no 22769-71-7 (1,4-Naphthalenedione,2-(5-cyclohexylpentyl)-3-hydroxy-)
22769-71-7 structure
Product Name:1,4-Naphthalenedione,2-(5-cyclohexylpentyl)-3-hydroxy-
CAS No:22769-71-7
MF:C21H26O3
MW:326.429346561432
CID:290512
PubChem ID:249313
Update Time:2025-04-19
1,4-Naphthalenedione,2-(5-cyclohexylpentyl)-3-hydroxy- Chemical and Physical Properties
Names and Identifiers
-
- 1,4-Naphthalenedione,2-(5-cyclohexylpentyl)-3-hydroxy-
- 3-(5-cyclohexylpentyl)-4-hydroxynaphthalene-1,2-dione
- 2-(5-Cyclohexyl-pentyl)-3-hydroxy-[1,4]naphthochinon
- 2-(5-cyclohexyl-pentyl)-3-hydroxy-[1,4]naphthoquinone
- AC1L6O7H
- AC1Q6E5F
- AG-K-20131
- AR-1E7169
- CHEMBL319741
- CTK4F0144
- NSC67462
- 3-[5-Cyclohexylpentyl]-2-hydroxy-1,4-naphthoquinone
- DTXSID40290226
- NSC-67462
- 2-(5-Cyclohexylpentyl)-3-hydroxynaphthoquinone #
- MWXYNLYRCNXCMS-UHFFFAOYSA-N
- 22769-71-7
-
- Inchi: 1S/C21H26O3/c22-19-16-12-7-8-13-17(16)20(23)21(24)18(19)14-6-2-5-11-15-9-3-1-4-10-15/h7-8,12-13,15,22H,1-6,9-11,14H2
- InChI Key: UEWLMADGHFBAIG-UHFFFAOYSA-N
- SMILES: OC1C2C=CC=CC=2C(C(C=1CCCCCC1CCCCC1)=O)=O
Computed Properties
- Exact Mass: 326.18800
- Monoisotopic Mass: 326.188
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 24
- Rotatable Bond Count: 6
- Complexity: 499
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 6
- Topological Polar Surface Area: 54.4Ų
Experimental Properties
- Density: 1.144
- Boiling Point: 486.1°Cat760mmHg
- Flash Point: 261.9°C
- Refractive Index: 1.568
- PSA: 54.37000
- LogP: 5.25190
1,4-Naphthalenedione,2-(5-cyclohexylpentyl)-3-hydroxy- Customs Data
- HS CODE:2914690090
- Customs Data:
China Customs Code:
2914690090Overview:
2914690090 Other Quinones. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%
Summary:
2914690090 other quinones.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:5.5%.General tariff:30.0%
1,4-Naphthalenedione,2-(5-cyclohexylpentyl)-3-hydroxy- Related Literature
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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